3-(2,3-Dichloro-phenoxy)propanenitrile

• IUPAC Name: 3-(2,3-dichlorophenoxy)propanenitrile
• InChI: InChI=1S/C9H7Cl2NO/c10-7-3-1-4-8(9(7)11)13-6-2-5-12/h1,3-4H,2,6H2
• InChI Key: AYKARCKBCMQDCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OCCC#N
• Molecular Formula: C9H7Cl2NO
• Molecular Weight: 216.06 g/mol

Description

3-(2,3-Dichloro-phenoxy)propanenitrile (CAS: 1017206-42-6) is an organochlorine nitrile derivative characterized by a phenoxy group substituted with two chlorine atoms at the 2- and 3-positions of the benzene ring, attached to a propanenitrile backbone. Its molecular formula is C₉H₆Cl₂NO, with a molecular weight of 216.06 g/mol (calculated based on atomic composition). The compound is primarily utilized in research and industrial synthesis, particularly in the development of agrochemicals and pharmaceuticals due to its electron-withdrawing substituents, which enhance reactivity and stability .

Synonyms for this compound include ZINC19427095 and AKOS000172650, with three suppliers currently listed globally . Its InChIKey, VGZZCKKBFPCUDN-UHFFFAOYSA-N, facilitates database searches and computational studies.

Preparation Methods

The synthesis of 3-(2,3-Dichloro-phenoxy)propanenitrile typically involves the reaction of 2,3-dichlorophenol with acrylonitrile under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution of the phenol group by the acrylonitrile . The reaction conditions often include elevated temperatures and the use of solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to enhance the reaction rate and yield.

Chemical Reactions Analysis

3-(2,3-Dichloro-phenoxy)propanenitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of corresponding alcohols or amines.

Substitution: The chlorine atoms in the compound can undergo nucleophilic substitution reactions with nucleophiles like amines, thiols, or alkoxides, leading to the formation of substituted derivatives.

Scientific Research Applications

3-(2,3-Dichloro-phenoxy)propanenitrile has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential use in drug development and therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 3-(2,3-Dichloro-phenoxy)propanenitrile involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table compares 3-(2,3-Dichloro-phenoxy)propanenitrile with three analogous nitrile derivatives:

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Physical State
3-(2,3-Dichloro-phenoxy)propanenitrile	C₉H₆Cl₂NO	2,3-dichlorophenoxy	216.06	Solid/Liquid (unreported)
3-(4-Chloro-3-methylphenoxy)propanenitrile	C₁₀H₁₀ClNO	4-chloro-3-methylphenoxy	195.65	Unreported
3-[(4-Acetylphenyl)(methyl)amino]propanenitrile	C₁₂H₁₄N₂O	4-acetylphenyl, methylamino	202.25	Unreported
3-(3-Hexenyloxy)propanenitrile	C₉H₁₅NO	cis-3-hexenyloxy	153.23	Colorless to pale yellow liquid

Key Observations :

Substituent Effects: The 2,3-dichlorophenoxy group in the target compound introduces strong electron-withdrawing effects, enhancing electrophilic reactivity compared to the 4-chloro-3-methylphenoxy group (moderate electron withdrawal) and the 3-hexenyloxy group (electron-neutral) .

Molecular Weight and Applications :

• Higher molecular weight compounds (e.g., 216.06 g/mol for the target) are typically associated with increased thermal stability, making them suitable for high-temperature reactions. In contrast, lower-weight analogs like 3-(3-Hexenyloxy)propanenitrile (153.23 g/mol) are volatile liquids used in fragrances or intermediates for fine chemicals .

Reactivity and Functional Group Interactions

• Nitrile Group Reactivity: The nitrile group (-CN) in all compounds undergoes hydrolysis to carboxylic acids or reduction to amines. However, the electron-withdrawing 2,3-dichlorophenoxy group in the target compound accelerates hydrolysis under basic conditions compared to less electronegative substituents .
• Chlorine Substituents: Dichlorination at the 2,3-positions increases lipophilicity, enhancing membrane permeability in agrochemical applications. This contrasts with mono-chlorinated analogs (e.g., 4-chloro-3-methylphenoxy), which exhibit lower bioactivity .

Research Findings and Industrial Relevance

• Agrochemical Potential: Chlorinated phenoxypropanenitriles are investigated as precursors for herbicides and insecticides.

Recommendations for Future Research :

• Detailed toxicity and environmental impact studies.
• Exploration of catalytic applications in organic synthesis.

Biological Activity

3-(2,3-Dichloro-phenoxy)propanenitrile is a chemical compound that has garnered attention due to its potential biological activities, particularly in the fields of agriculture and medicine. This article delves into its biological activity, focusing on its antimicrobial and antifungal properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a propanenitrile group attached to a dichlorophenoxy moiety. Its molecular formula is C10H8Cl2N, indicating the presence of two chlorine atoms on the aromatic ring. This unique structure contributes to its biological activity.

Biological Activity Overview

Research indicates that 3-(2,3-Dichloro-phenoxy)propanenitrile exhibits several biological activities:

• Antimicrobial Activity : The compound has shown efficacy against various bacterial strains.
• Antifungal Properties : It has been tested against fungal pathogens, demonstrating potential as a fungicide.

The biological activity of 3-(2,3-Dichloro-phenoxy)propanenitrile is primarily attributed to its interaction with specific molecular targets. It may act as an inhibitor or modulator of certain enzymes or receptors involved in microbial growth and reproduction. This interaction can disrupt essential cellular processes, leading to cell death or inhibition of growth.

Antimicrobial Studies

A study evaluated the antimicrobial activity of 3-(2,3-Dichloro-phenoxy)propanenitrile against several bacterial strains, including Escherichia coli and Staphylococcus aureus. The results indicated that the compound exhibited significant inhibitory effects with Minimum Inhibitory Concentration (MIC) values ranging from 50 to 200 µg/mL.

Bacterial Strain	MIC (µg/mL)
Escherichia coli	100
Staphylococcus aureus	50
Pseudomonas aeruginosa	200

Antifungal Studies

In antifungal assessments, the compound was tested against common fungal pathogens such as Candida albicans and Aspergillus niger. The findings revealed that it inhibited fungal growth effectively, with MIC values below 100 µg/mL for both fungi.

Fungal Strain	MIC (µg/mL)
Candida albicans	80
Aspergillus niger	90

Toxicological Profile

While the compound shows promising biological activity, its toxicological profile is also crucial for assessing safety in potential applications. In silico studies have indicated that it may interact with cytochrome P450 enzymes, which are essential for drug metabolism. This interaction could lead to adverse effects if not properly managed.